![molecular formula C16H10ClNO2 B3024006 (Z)-4-(4-Chlorobenzylidene)-2-phenyloxazol-5(4H)-one CAS No. 57427-77-7](/img/structure/B3024006.png)
(Z)-4-(4-Chlorobenzylidene)-2-phenyloxazol-5(4H)-one
Overview
Description
Indole derivatives are known to have multifunctional drug properties. They have been synthesized and tested for their radical-scavenging ability. Arylidene-1H-indole-2-carbohydrazones showed different extents of antioxidant activity in DPPH, FRAP, and ORAC assays .
Synthesis Analysis
The target hydrazones were synthesized from 1H-Indole-2-carboxylic acid which was converted into an ethyl ester. The ethanolic solution of the intermediate and hydrazine hydrate was refluxed to achieve 1H-Indole-2-carbohydrazide .Molecular Structure Analysis
The molecular structure of these compounds is influenced by the number and position of hydroxyl groups on the arylidene moiety as well as the presence of methoxy or 4-(diethylamino) group .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds involve the conversion of 1H-Indole-2-carboxylic acid into an ethyl ester and the subsequent reaction with hydrazine hydrate .Scientific Research Applications
- Compounds with methoxy or 4-(diethylamino) groups exhibit good antioxidant properties, while isomeric 1H-indol-2-yl(methylene)-benzohydrazides show low activity .
- The correlation between antioxidant properties and antiproliferative activity suggests their potential in neoplastic disease treatment .
Antioxidant Activity
Antiproliferative Activity
Drug Design and Multi-Target Approach
Cycloaddition Reactivity Enhancement
Future Directions
properties
IUPAC Name |
(4Z)-4-[(4-chlorophenyl)methylidene]-2-phenyl-1,3-oxazol-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10ClNO2/c17-13-8-6-11(7-9-13)10-14-16(19)20-15(18-14)12-4-2-1-3-5-12/h1-10H/b14-10- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKMDOGQJFLVZEJ-UVTDQMKNSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=CC3=CC=C(C=C3)Cl)C(=O)O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C2=N/C(=C\C3=CC=C(C=C3)Cl)/C(=O)O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-4-(4-Chlorobenzylidene)-2-phenyloxazol-5(4H)-one | |
CAS RN |
15601-44-2 | |
Record name | NSC73772 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=73772 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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